Cas no 2172190-33-7 (2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid
• CAS No: 2172190-33-7
• MF: C₂₅H₃₀N₂O₈
• MW: 486.514307498932
• CID: 6428237
• PubChem ID: 165512836
• Update Time: 2025-08-04

2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid
• EN300-1543905
• 2172190-33-7
• 2-{[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxy}-3-methoxypropanoic acid

• Inchi： 1S/C25H30N2O8/c1-3-33-16(12-23(28)27-35-22(15-32-2)24(29)30)13-26-25(31)34-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： DPIQMWVJUNRDCA-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NOC(C(=O)O)COC)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 486.20021592g/mol
• Monoisotopic Mass: 486.20021592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 132Ų

Additional information on 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid

Introduction to 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic Acid (CAS No. 2172190-33-7)

2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172190-33-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes functional groups such as ethoxy, methoxycarbonyl, and fluorenyl moieties. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of intense research interest.

The presence of the fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy. The Fmoc group is widely utilized in peptide synthesis as an amino protecting group, due to its stability under mild basic conditions and ease of removal. In the context of 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid, the Fmoc moiety may serve a dual purpose: not only as a protective group for the amine functionality but also as a hydrophobic anchor, potentially influencing the compound's solubility and interaction with biological targets. This dual functionality makes the compound a promising candidate for further exploration in drug design and development.

The compound's backbone, featuring a butanamidooxy bridge between two carboxylic acid functionalities, introduces additional complexity and reactivity. The 3-methoxypropanoic acid moiety at one end of the molecule provides a hydrophilic region, while the other end, with its ethyl ester group, modulates the overall polarity and bioavailability. Such structural design is often employed to optimize pharmacokinetic properties, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies suggest that the combination of the fluorenylmethoxycarbonyl and amino groups may facilitate specific interactions with enzymes or receptors involved in critical biological pathways. For instance, preliminary computational studies indicate potential binding to proteases or kinases, which are key targets in oncology and inflammatory diseases. Such interactions could lead to novel therapeutic applications if further experimental validation confirms these hypotheses.

The ethoxy substituents in the molecule are another important feature that may influence its biological activity. Ethoxy groups are known to enhance solubility and metabolic stability while also participating in hydrogen bonding interactions. In 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid, these groups are strategically positioned to interact with polar residues in protein targets, potentially enhancing binding affinity. This structural motif has been successfully employed in other bioactive molecules, suggesting that this compound may exhibit similar properties under appropriate conditions.

In light of current research trends, this compound represents an excellent candidate for exploring structure-activity relationships (SAR). By systematically modifying its functional groups—such as replacing the Fmoc moiety with other protecting groups or altering the methoxy substituents—scientists can fine-tune its biological profile. Such modifications are essential for developing lead compounds with improved efficacy and reduced side effects. The versatility of this scaffold allows for rapid iteration in synthetic chemistry pipelines, accelerating the discovery process.

Moreover, the growing interest in fluorinated compounds has positioned molecules like this one at the forefront of medicinal chemistry research. Fluorine atoms introduce unique electronic properties that can modulate metabolic stability, lipophilicity, and binding affinity. In 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid, the presence of a fluorenyl ring not only contributes to these properties but also serves as a scaffold for further derivatization. This flexibility makes it an attractive building block for designing next-generation therapeutics.

Recent publications highlight the importance of such multifunctional compounds in addressing complex diseases like cancer and neurodegenerative disorders. Researchers have demonstrated that combining different pharmacophoric elements can lead to synergistic effects, enhancing therapeutic outcomes. The unique combination of protective groups, hydrophilic/hydrophobic balance, and potential target interactions in 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid positions it as a valuable asset in drug discovery efforts.

The synthesis of this compound involves multiple steps that showcase advanced organic chemistry techniques. Key steps include protection-deprotection strategies for the amine group, introduction of the Fmoc moiety via carbodiimide coupling reactions, and selective functionalization at multiple positions along the carbon chain. These synthetic methodologies highlight the compound's complexity but also underscore its feasibility for large-scale production if required for preclinical or clinical studies.

As computational methods continue to evolve, virtual screening techniques are becoming increasingly integral to identifying promising candidates like this one. High-throughput virtual screening allows researchers to evaluate thousands of compounds against known protein targets rapidly. Preliminary screenings suggest that 2-{3-ethoxy-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamidooxy}-3-methoxypropanoic acid may exhibit inhibitory activity against certain enzymes or receptors implicated in disease pathways. These findings warrant further experimental validation through enzyme assays or cellular-based assays.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its structural features make it amenable to modifications that could enhance stability or bioavailability in non-pharmaceutical contexts. For instance, derivatives with optimized solubility might find use as intermediates in specialty chemicals or as active ingredients in crop protection agents.

In conclusion,2-{3-ethoxy -4 -({( 9 H -fluorenylm ethox y carb on y l }a min o )but ana m id oo xy } - 3 -meth oxy pro pan o ic ac id ( C A S N o . 217 2190 - 33 -7) is a structurally complex yet promising compound with diverse potential applications across multiple industries . Its unique combination o f functional groups , coupled w ith recent advances i n synthetic an d computational chemis try , makes i t an i nt er esting subject f or furthe r researc h . As dr ug discove ry efforts contin ue t o evolv e , thi s com pound holds grea t pote ntial f or bei ng part o f n ext-gene ration thera peutics an d beyond . p >